Cas no 156706-50-2 (Carbamic acid,[2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) structure
156706-50-2 structure
Product Name:Carbamic acid,[2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:156706-50-2
MF:C7H14N2O4
MW:190.197062015533
CID:107550
Update Time:2024-01-24

Carbamic acid,[2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • Inchi: 1S/C7H14N2O4/c1-7(2,3)13-6(11)8-4-5(10)9-12/h12H,4H2,1-3H3,(H,8,11)(H,9,10)
    • InChI Key: ABUFAAMIHUICSH-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCC(NO)=O

Computed Properties

  • Exact Mass: 190.09542
  • Monoisotopic Mass: 190.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7A^2

Experimental Properties

  • Density: 1.189±0.06 g/cm3(Predicted)
  • PSA: 87.66
  • pka: 9.28±0.20(Predicted)

Carbamic acid,[2-(hydroxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>

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